Cas no 2248359-81-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate
• CAS No: 2248359-81-9
• MF: C₁₉H₁₅NO₆
• MW: 353.325505495071
• CID: 6284036
• PubChem ID: 165866783
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519337
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate
• 2248359-81-9

• Inchi： 1S/C19H15NO6/c1-24-13-6-7-16-11(9-13)8-12(10-25-16)19(23)26-20-17(21)14-4-2-3-5-15(14)18(20)22/h2-7,9,12H,8,10H2,1H3
• InChI Key： CFIPLBIFPOXIPL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)OC

Computed Properties

• Exact Mass: 353.08993720g/mol
• Monoisotopic Mass: 353.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS No. 2248359-81-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate (CAS No. 2248359-81-9) is a sophisticated organic molecule with a unique structural framework. Its chemical name reflects the presence of a 1,3-dioxo-isoindole moiety linked to a 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate group, which suggests potential applications in pharmaceutical and material science research. This compound has garnered attention due to its intricate architecture and the growing interest in heterocyclic compounds for drug discovery and functional materials.

In recent years, researchers have focused on isoindole derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a benzopyran scaffold further enhances the compound's versatility, as this structural motif is prevalent in many natural products and synthetic drugs. The methoxy group at the 6-position may influence the compound's solubility and binding affinity, making it a subject of interest in structure-activity relationship (SAR) studies.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for green chemistry and sustainable synthesis methods, researchers are also exploring catalytic approaches to optimize the production of this compound.

From a pharmacological perspective, the compound's dual isoindole-benzopyran structure aligns with current trends in multi-target drug design. This approach is particularly relevant in addressing complex diseases like neurodegenerative disorders and metabolic syndromes, where single-target therapies often fall short. Additionally, the compound's potential as a fluorescence probe or photoactive material is being investigated, leveraging its conjugated system for applications in bioimaging and optoelectronics.

In the context of drug delivery systems, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate offers opportunities for prodrug development. This feature could enhance bioavailability or enable targeted release, addressing common challenges in oral drug formulation. Furthermore, the compound's stability under physiological conditions is a critical factor in its potential therapeutic applications.

The growing interest in computational chemistry has also spurred studies on this compound. Molecular docking simulations and quantum mechanical calculations are being used to predict its interactions with biological targets and optimize its properties. Such in silico analyses complement experimental research, accelerating the discovery of novel applications for 2248359-81-9.

In material science, the rigid yet functionalized structure of this compound makes it a candidate for supramolecular assemblies and polymeric materials. Its ability to form hydrogen bonds and π-π stacking interactions could contribute to the development of advanced materials with tailored mechanical or electronic properties. This aligns with the broader industry shift toward smart materials and functional coatings.

As regulatory agencies emphasize safety-by-design principles, the toxicological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate is under scrutiny. Preliminary studies focus on its biodegradability and ecotoxicological impact, reflecting the increasing importance of environmental risk assessment in chemical development. These evaluations are crucial for ensuring sustainable use across industries.

The compound's patent landscape and commercial availability are also topics of interest. With the rise of custom synthesis services and chemical libraries, researchers seek reliable sources of CAS 2248359-81-9 for high-throughput screening and lead optimization. Suppliers often provide technical data sheets detailing its physicochemical properties, storage conditions, and handling recommendations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-carboxylate represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable scaffold for innovation in multiple domains. Future research directions may explore its biocatalytic transformations, nanomaterial composites, or therapeutic combinations, further expanding its utility in science and technology.